Cas no 941956-67-8 (N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide)

N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a 4-chlorophenylmethyl group and a 1,1-dioxo-1lambda6,2-thiazinan-2-yl moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate or active pharmaceutical ingredient (API) due to its sulfonamide-like thiazinanone group, which may enhance binding affinity or metabolic stability. The chlorophenyl substituent could contribute to lipophilicity, influencing pharmacokinetic properties. Its well-defined molecular architecture allows for precise modifications in drug discovery applications. The compound’s purity and stability under standard conditions make it suitable for research and development in targeted therapeutic areas.

N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide structure

941956-67-8 structure

Product Name:N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide

CAS No:941956-67-8

MF:C₁₈H₁₉ClN₂O₃S

MW:378.873062372208

CID:5501663

PubChem ID:7685596

Update Time:2025-05-19

N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

- F2781-0008
- N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide
- AKOS024466115
- 941956-67-8
- N-[(4-chlorophenyl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzamide
- N-(4-chlorobenzyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide
- N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide
- Inchi： 1S/C18H19ClN2O3S/c19-16-7-3-14(4-8-16)13-20-18(22)15-5-9-17(10-6-15)21-11-1-2-12-25(21,23)24/h3-10H,1-2,11-13H2,(H,20,22)
- InChI Key： MUBAAUXQSBMYTM-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CNC(C1C=CC(=CC=1)N1CCCCS1(=O)=O)=O

Computed Properties

Exact Mass: 378.0804913g/mol
Monoisotopic Mass: 378.0804913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 547
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 74.9Å²

N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2781-0008-2μmol	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2781-0008-5μmol	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2781-0008-10μmol	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2781-0008-20μmol	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2781-0008-1mg	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2781-0008-2mg	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2781-0008-3mg	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2781-0008-4mg	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2781-0008-5mg	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2781-0008-10mg	N-[(4-chlorophenyl)methyl]-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide	941956-67-8	90%+	10mg	$79.0	2023-05-16

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Additional information on N-(4-chlorophenyl)methyl-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamide

N-(4-Chlorophenyl)methyl-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)benzamide: A Comprehensive Overview

N-(4-Chlorophenyl)methyl-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)benzamide, with the CAS number 941956-67-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide group, a chlorophenyl substituent, and a thiazinan ring system. The combination of these structural elements contributes to its diverse chemical properties and potential applications.

The thiazinan ring system in this compound is particularly noteworthy due to its sulfur and nitrogen atoms, which can impart distinct electronic and steric properties. Recent studies have highlighted the importance of such heterocyclic systems in drug design, where they often serve as key structural motifs for bioactive compounds. For instance, the thiazinan moiety has been shown to enhance the stability and bioavailability of certain drugs, making it a valuable component in medicinal chemistry.

One of the most recent advancements in understanding this compound involves its synthesis and characterization. Researchers have developed novel methods to synthesize N-(4-Chlorophenyl)methyl-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)benzamide with improved yields and purity. These methods often involve multi-step reactions, including nucleophilic substitutions and condensation reactions, which are optimized to minimize side reactions and maximize product quality.

In terms of applications, this compound has shown promise in various fields. For example, it has been investigated for its potential as an antimicrobial agent due to its ability to inhibit bacterial growth in vitro. Additionally, studies have explored its role as a precursor for more complex molecules with enhanced biological activity.

From a structural standpoint, the benzamide group in this compound plays a crucial role in determining its reactivity and solubility properties. The chlorophenyl substituent further modulates these properties by introducing electron-withdrawing effects that can influence the compound's interaction with biological targets.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and use in industrial applications.

In conclusion, N-(4-Chlorophenyl)methyl-4-(1,1-dioxo-1λ6,2-thiazinan-2-yl)benzamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an intriguing subject for further research and development.